Cas no 1805993-12-7 (3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol
• CAS No: 1805993-12-7
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4888917
• Update Time: 2025-10-18

3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol

• Inchi： 1S/C8H10F2N2O2/c9-7(10)5-2-12-8(14)4(1-11)6(5)3-13/h2,7,13H,1,3,11H2,(H,12,14)
• InChI Key： RXRCAKYWEGWHAV-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(CN)=C1CO)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: -1.5
• Topological Polar Surface Area: 75.4

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol

Comprehensive Overview of 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1805993-12-7)

The compound 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1805993-12-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl and difluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the key reasons for the growing attention toward 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol is its relevance in addressing current challenges in medicinal chemistry. For instance, the difluoromethyl moiety is known to enhance metabolic stability and bioavailability, making it a hotspot in the design of next-generation therapeutics. Additionally, the presence of the hydroxypyridine core contributes to its ability to form hydrogen bonds, a critical factor in target binding affinity.

In the context of agrochemicals, this compound has shown promise as a building block for novel pesticides and herbicides. The aminomethyl group can be further functionalized to create derivatives with tailored properties, such as improved environmental compatibility or targeted pest control. This aligns with the increasing demand for sustainable and eco-friendly agricultural solutions, a topic widely discussed in scientific and industrial forums.

From a synthetic chemistry perspective, CAS No. 1805993-12-7 presents interesting opportunities for methodological development. Researchers are exploring efficient routes to its synthesis, including catalytic processes and green chemistry approaches. The compound’s multifunctional nature allows for diverse transformations, enabling the creation of libraries of analogs for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where rapid access to structurally diverse compounds is essential.

The physicochemical properties of 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol also warrant discussion. Its solubility, stability, and reactivity profile make it suitable for various formulation strategies. For example, the hydroxyl and methanol groups provide handles for prodrug design, a strategy increasingly employed to improve drug delivery. These aspects are frequently searched by professionals in pharmacokinetics and formulation sciences.

Another area of interest is the compound’s potential role in addressing antibiotic resistance. With the difluoromethyl group’s ability to modulate electronic effects, derivatives of this compound could offer new mechanisms of action against resistant pathogens. This ties into broader discussions about innovative antimicrobial strategies, a pressing concern in global health.

In summary, 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1805993-12-7) represents a versatile and promising scaffold in both pharmaceutical and agrochemical research. Its structural features align with current trends in drug design, sustainability, and synthetic innovation. As research progresses, this compound is likely to play a pivotal role in addressing some of the most critical challenges in modern science.